Cas no 91240-31-2 (Ethyl 5-Propylisoxazole-3-carboxylate)

• Product Name: Ethyl 5-Propylisoxazole-3-carboxylate
• CAS No: 91240-31-2
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD08701219
• CID: 1961483
• PubChem ID: 23006224
• Update Time: 2025-04-21

Ethyl 5-Propylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS PAO-1392
• ETHYL 5-PROPYLISOXAZOLE-3-CARBOXYLATE
• ethyl5-propylisoxazole-3-carboxylate
• 3-isoxazolecarboxylic acid, 5-propyl-, ethyl ester
• ethyl 5-propyl-1,2-oxazole-3-carboxylate
• ALBB-009841
• DB-208837
• LS-03289
• MFCD08701219
• VSYYQHJRGRPPTC-UHFFFAOYSA-N
• AKOS003673448
• 91240-31-2
• STK506098
• SCHEMBL15931414
• Ethyl 5-Propylisoxazole-3-carboxylate

• MDL： MFCD08701219
• Inchi： 1S/C9H13NO3/c1-3-5-7-6-8(10-13-7)9(11)12-4-2/h6H,3-5H2,1-2H3
• InChI Key： VSYYQHJRGRPPTC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)CCC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Ethyl 5-Propylisoxazole-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles